Cas no 583-61-9 (2,3-Dimethylpyridine)

2,3-Dimethylpyridine (CAS 583-61-9) is a heterocyclic organic compound with the molecular formula C7H9N. This colorless to pale yellow liquid is a derivative of pyridine, featuring methyl groups at the 2 and 3 positions. It exhibits a characteristic pyridine-like odor and is soluble in most organic solvents. As a versatile intermediate, 2,3-dimethylpyridine is widely used in pharmaceutical synthesis, agrochemical production, and coordination chemistry. Its structural properties make it valuable for constructing complex molecules, particularly in the development of ligands for metal catalysts. The compound's stability and reactivity at the nitrogen site enable selective functionalization, enhancing its utility in fine chemical synthesis. It also serves as a precursor for specialty chemicals and corrosion inhibitors.
2,3-Dimethylpyridine structure
2,3-Dimethylpyridine structure
Product Name:2,3-Dimethylpyridine
CAS No:583-61-9
MF:C7H9N
MW:107.153061628342
CID:38497
PubChem ID:11420
Update Time:2026-05-14

2,3-Dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethylpyridine
    • LUT
    • 2,3-LUTIDINE
    • 2,3-dimethyl-pyridin
    • pyridine,2,3-dimethyl-
    • 2,3-DIMETHYLPYRIDINE(2,3-LUTIDINE)
    • a,b-Dimethylpyridine
    • 2,3- Lutdcine
    • 2,3-DIFLUORO-4-PENTYLPHENOL
    • 2,3-dimethl pyridine
    • dimethylpyridine
    • pyridine,2,3-dimethyl
    • α,β-Lutidine
    • Pyridine, 2,3-dimethyl-
    • Pyridine, dimethyl-
    • 2,3-dimethyl-pyridine
    • HPYNZHMRTTWQTB-UHFFFAOYSA-N
    • 5Q0F649H6G
    • 2-3-Lutidine
    • Pyridine,3-dimethyl-
    • 2,3-d1methylpyridine
    • PubChem20520
    • 2,3-Lutidine (8CI)
    • KSC204E4F
    • NSC2157
    • BCP26
    • 2,3-Lutidine,98%
    • 2,3-Dimethylpyridine
    • MDL: MFCD00009605
    • Inchi: 1S/C7H9N/c1-6-4-3-5-8-7(6)2/h3-5H,1-2H3
    • InChI Key: HPYNZHMRTTWQTB-UHFFFAOYSA-N
    • SMILES: N1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]
    • BRN: 106418

Computed Properties

  • Exact Mass: 107.07300
  • Monoisotopic Mass: 107.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: No data available
  • Density: 0.945 g/mL at 25 °C(lit.)
  • Melting Point: −15 °C (lit.)
  • Boiling Point: 161°C
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • Refractive Index: n20/D 1.508(lit.)
  • Water Partition Coefficient: 95 g/L (26 ºC)
  • PSA: 12.89000
  • LogP: 1.69840
  • pka: 6.57(at 25℃)

2,3-Dimethylpyridine Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H226,H302,H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-22-37/38-41
  • Safety Instruction: S16-S26-S39-S36/37
  • Hazardous Material Identification: Xn
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Sealed in dry,Room Temperature(BD65970)
  • Safety Term:6.1
  • Packing Group:II
  • Risk Phrases:R10; R20/21/22
  • Packing Group:II
  • Hazard Level:6.1

2,3-Dimethylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dimethylpyridine Pricemore >>

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2,3-Dimethylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:583-61-9)2,3-Lutidine
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Quantity:200kg/Company Customization
Purity:99.9%/98%
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:583-61-9)
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:583-61-9)2,3-二甲吡啶
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Purity:99%
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2,3-Dimethylpyridine Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:583-61-9)2,3-Lutidine
sfd18852;1689076
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:583-61-9)
SDF275;SFD279
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email